Cas no 1713241-54-3 ((E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one)

• Product Name: (E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one
• CAS No: 1713241-54-3
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD13601572
• CID: 5171824
• Update Time: 2026-03-04

(E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one

• MDL： MFCD13601572
• Inchi： 1S/C12H10O2S/c1-9-4-7-12(14-9)11(13)6-5-10-3-2-8-15-10/h2-8H,1H3/b6-5+
• InChI Key： QPXDKTVOMRXGRK-AATRIKPKSA-N
• SMILES： C(C1=CC=C(C)O1)(=O)/C=C/C1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one

Introduction to (E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one (CAS No: 1713241-54-3)

The compound (E)-1-(5-methylfuran-2-yl)-3-thiophen-2-ylprop-2-en-1-one, with the CAS number 1713241, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates both furan and thiophene moieties, making it a valuable subject for research into bioactive molecules and potential drug candidates.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of new therapeutic agents. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the molecule's stability and bioavailability. Similarly, the furan moiety adds to its electronic properties, enhancing its ability to interact with biological targets.

One of the most intriguing aspects of (E)-1-(5-methylfuran) derivatives is their role in modulating cellular signaling pathways. Researchers have found that these compounds can act as agonists or antagonists for various receptors, making them promising leads for drug discovery. For instance, recent experiments have demonstrated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating physiological processes such as inflammation and pain perception.

In addition to its pharmacological significance, this compound has also been explored for its potential in materials science. The conjugated system formed by the thiophene and furan rings imparts unique electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Studies have shown that this compound can be incorporated into polymer blends to enhance their conductivity and stability under varying environmental conditions.

The synthesis of (E)-1-(5-methylfuran) derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the production process, aligning with current green chemistry principles.

Furthermore, computational studies using molecular docking and quantum mechanics have provided deeper insights into the compound's interaction with biological targets. These studies have revealed that the spatial arrangement of the thiophene and furan groups plays a crucial role in determining its bioactivity. Such findings are invaluable for guiding future medicinal chemistry efforts aimed at improving potency and selectivity.

In conclusion, (E)-1-(5-methylfuran) derivatives represent a compelling area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound stands at the forefront of innovation in both academic and industrial settings.